ethyl 4-({[(5-ethyl-1,3,4-oxadiazol-2-yl)thio]acetyl}amino)benzoate

• IUPAC Name: ethyl 4-[[2-[(5-ethyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C15H17N3O4S/c1-3-13-17-18-15(22-13)23-9-12(19)16-11-7-5-10(6-8-11)14(20)21-4-2/h5-8H,3-4,9H2,1-2H3,(H,16,19)
• InChI Key: ZGHBWQMLYGBBKF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(O1)SCC(=O)NC2=CC=C(C=C2)C(=O)OCC
• Molecular Formula: C15H17N3O4S
• Molecular Weight: 335.4 g/mol

Description

Ethyl 4-({[(5-ethyl-1,3,4-oxadiazol-2-yl)thio]acetyl}amino)benzoate is a chemical compound that has gained significant attention in the field of scientific research. It is a complex molecule that has been synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of ethyl 4-({[(5-ethyl-1,3,4-oxadiazol-2-yl)thio]acetyl}amino)benzoate is not fully understood. However, it is believed to act by inhibiting the expression of pro-inflammatory cytokines and enzymes, such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS). It has also been found to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the regulation of oxidative stress and inflammation.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to reduce the production of reactive oxygen species (ROS) and lipid peroxidation, which are involved in the pathogenesis of various diseases. It can also reduce the levels of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). In addition, it can increase the levels of anti-inflammatory cytokines, such as interleukin-10 (IL-10).

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl 4-({[(5-ethyl-1,3,4-oxadiazol-2-yl)thio]acetyl}amino)benzoate in lab experiments is its potential therapeutic applications. It can be used to study the mechanisms of inflammation, oxidative stress, and cancer. However, one of the limitations of using this compound is its complex synthesis method, which requires expertise in organic chemistry. In addition, its mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for the study of ethyl 4-({[(5-ethyl-1,3,4-oxadiazol-2-yl)thio]acetyl}amino)benzoate. One direction is to investigate its potential as a therapeutic agent for the treatment of various diseases, such as cancer, Alzheimer's disease, and Parkinson's disease. Another direction is to study its mechanism of action in more detail to better understand its effects on inflammation, oxidative stress, and apoptosis. Finally, future studies could focus on developing more efficient synthesis methods for this compound to make it more readily available for scientific research.

Scientific Research Applications

Ethyl 4-({[(5-ethyl-1,3,4-oxadiazol-2-yl)thio]acetyl}amino)benzoate has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, analgesic, and anti-tumor properties. Studies have shown that it can inhibit the growth of cancer cells and induce apoptosis. It has also been found to have neuroprotective effects and can improve cognitive function.